Cas no 1251683-57-4 (2-{2-oxo-3-[4-(propan-2-yl)phenyl]imidazolidin-1-yl}-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]acetamide)

• Product Name: 2-{2-oxo-3-[4-(propan-2-yl)phenyl]imidazolidin-1-yl}-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]acetamide
• CAS No: 1251683-57-4
• MF: C₂₁H₂₃N₇O₂
• MW: 405.453023195267
• CID: 5840415
• PubChem ID: 49676365
• Update Time: 2025-06-08

2-{2-oxo-3-[4-(propan-2-yl)phenyl]imidazolidin-1-yl}-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-oxo-3-(4-propan-2-ylphenyl)imidazolidin-1-yl]-N-[4-(tetrazol-1-yl)phenyl]acetamide
• 1-Imidazolidineacetamide, 3-[4-(1-methylethyl)phenyl]-2-oxo-N-[4-(1H-tetrazol-1-yl)phenyl]-
• 2-{2-oxo-3-[4-(propan-2-yl)phenyl]imidazolidin-1-yl}-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]acetamide
• 1251683-57-4
• VU0520686-1
• F5788-4681
• AKOS024518786
• N-(4-(1H-tetrazol-1-yl)phenyl)-2-(3-(4-isopropylphenyl)-2-oxoimidazolidin-1-yl)acetamide

• Inchi： 1S/C21H23N7O2/c1-15(2)16-3-7-18(8-4-16)27-12-11-26(21(27)30)13-20(29)23-17-5-9-19(10-6-17)28-14-22-24-25-28/h3-10,14-15H,11-13H2,1-2H3,(H,23,29)
• InChI Key： ZTVJLOGCJXQUJQ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NC2=CC=C(N3C=NN=N3)C=C2)=O)CCN1C1=CC=C(C(C)C)C=C1

Computed Properties

• Exact Mass: 405.19132300g/mol
• Monoisotopic Mass: 405.19132300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-{2-oxo-3-[4-(propan-2-yl)phenyl]imidazolidin-1-yl}-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]acetamide

Introduction to Compound with CAS No. 1251683-57-4 and Product Name: 2-{2-oxo-3-[4-(propan-2-yl)phenyl]imidazolidin-1-yl}-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]acetamide

The compound in question, identified by the CAS number 1251683-57-4, is a sophisticated organic molecule with a complex structure that has garnered significant attention in the field of pharmaceutical chemistry. The product name, 2-{2-oxo-3-[4-(propan-2-yl)phenyl]imidazolidin-1-yl}-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]acetamide, provides a detailed insight into its chemical composition, highlighting its intricate functional groups and potential biological activities. This introduction aims to explore the compound's structure, synthesis, and the latest research findings that underscore its significance in modern medicinal chemistry.

The molecular framework of this compound features a central imidazolidinone core, which is flanked by two distinct aromatic systems: one derived from propan-2-ylphenyl and the other from 1H-1,2,3,4-tetrazol phenyl. The presence of these aromatic moieties suggests that the compound may exhibit π-stacking interactions and other non-covalent bindings, which are crucial for drug-receptor interactions. Additionally, the amide functional group at the terminus of the molecule introduces a polar region that could enhance solubility and bioavailability.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The formation of the imidazolidinone ring is a critical step, often achieved through condensation reactions between β-keto esters and hydrazines. Subsequent functionalization with the propan-2-ylphenyl group further diversifies the molecular architecture. The introduction of the tetrazol moiety into the phenyl ring represents a sophisticated modification that can modulate electronic properties and biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have shown that it may interact with various protein targets, including enzymes and receptors involved in inflammatory pathways. This aligns with ongoing research into novel anti-inflammatory agents, where imidazolidinone derivatives have shown promise due to their ability to modulate cytokine production and inhibit inflammatory mediators.

Moreover, the structural features of this compound make it an attractive candidate for further development as an antimicrobial agent. The combination of aromatic rings and polar functional groups can disrupt bacterial cell membranes or interfere with essential metabolic pathways. Preliminary studies have indicated that derivatives of this class exhibit activity against Gram-positive bacteria, suggesting potential applications in treating resistant infections.

The role of tetrazole in enhancing biological activity cannot be overstated. This heterocyclic ring is known for its ability to improve binding affinity and selectivity when incorporated into drug molecules. In this compound, the 1H-1,2,3,4-tetrazol phenyl group may contribute to its interaction with biological targets by forming hydrogen bonds or participating in electrostatic interactions. Such interactions are pivotal for achieving high efficacy in therapeutic applications.

From a pharmacokinetic perspective, the solubility and metabolic stability of this compound are key factors that determine its potential as a drug candidate. The amide group can influence water solubility positively, while the aromatic rings may affect metabolic pathways such as cytochrome P450-mediated degradation. Understanding these properties is essential for optimizing dosing regimens and minimizing side effects.

The field of medicinal chemistry continually evolves with new methodologies for drug discovery and development. Techniques such as high-throughput screening (HTS) and structure-based drug design (SBDD) have accelerated the identification of promising candidates like this one. By leveraging these approaches, researchers can rapidly assess the potential therapeutic value of novel compounds before moving into costly preclinical trials.

Future research directions may explore modifications to this core structure to enhance specific biological activities or improve pharmacokinetic properties. For instance, exploring different substituents on the aromatic rings or varying the length of the alkyl chain could yield derivatives with improved efficacy or reduced toxicity. Such modifications are often guided by insights from computational modeling and experimental data.

In conclusion, the compound identified by CAS number 1251683-57-4 represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential biological activities. The product name (2-{2-oxo-3-[4-(propan-2-yl)phenyl]imidazolidin-1-yl}-N-[4-(1H-1,2,3,4-tetrazol-1-y l)phenyl]acetamide) underscores its intricate design aimed at modulating biological pathways relevant to inflammation and infection. Ongoing research continues to uncover new possibilities for this molecule as a therapeutic agent.